(4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol
Overview
Description
(4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol, also known as IBMP, is a chemical compound that has been widely studied for its potential therapeutic applications. IBMP belongs to the class of pyrazole derivatives, which have been shown to possess a range of biological activities.
Mechanism of Action
(4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol acts as an acetylcholinesterase inhibitor by binding to the enzyme and preventing it from breaking down acetylcholine. This leads to increased levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
In addition to its effects on acetylcholinesterase, (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol has also been shown to have antioxidant and anti-inflammatory properties. These properties may contribute to its potential therapeutic applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol in lab experiments is its well-documented mechanism of action and potential therapeutic applications. However, one limitation is that (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol is a relatively complex compound to synthesize, which may limit its availability for research purposes.
Future Directions
There are several potential future directions for research on (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol. One area of interest is its potential use in the treatment of depression, as studies have shown that (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol can increase levels of serotonin in the brain. Additionally, further studies are needed to fully understand the biochemical and physiological effects of (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol, as well as its potential applications in the treatment of other neurological disorders.
Synthesis Methods
(4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol can be synthesized through a multi-step process that involves the reaction of isobutyraldehyde with hydrazine hydrate to form 4-isobutyl-1H-pyrazole-5-carbaldehyde. This intermediate is then reacted with iodine and sodium hydroxide to produce the final product, (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol.
Scientific Research Applications
(4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and depression. Studies have shown that (4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which has been shown to improve cognitive function in Alzheimer's patients.
properties
IUPAC Name |
[4-iodo-2-(2-methylpropyl)pyrazol-3-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13IN2O/c1-6(2)4-11-8(5-12)7(9)3-10-11/h3,6,12H,4-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJYXKFFKNKGSFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C(=C(C=N1)I)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Iodo-1-isobutyl-1H-pyrazol-5-yl)methanol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(Benzo[c][1,2,5]thiadiazol-5-yl)thiazol-2-amine hydrochloride](/img/structure/B2813665.png)
![5-Phenyl-2-quinazolin-4-yl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione](/img/structure/B2813668.png)
![1-methyl-6-oxo-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide](/img/structure/B2813669.png)
![2-([1,1'-biphenyl]-4-yl)-N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide](/img/structure/B2813673.png)
![N-(4-fluorophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxamide](/img/structure/B2813678.png)
![1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone](/img/structure/B2813686.png)
![3-methyl-2-((4aR,5R,5aR,8aR,9S)-2,6,8-trioxo-10-(pyridin-3-yl)-2,3,4a,5,5a,6,8a,9,9a,10-decahydro-5,9-methanothiazolo[5',4':5,6]thiopyrano[2,3-f]isoindol-7(8H)-yl)butanoic acid](/img/structure/B2813688.png)